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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-4-bromophenylalanine, a key
building block in modern peptide synthesis and drug discovery. This document details its
physicochemical properties, synthesis, and core applications, including detailed experimental
protocols and its potential role in modulating cellular signaling pathways.

Core Compound Specifications

Boc-4-bromophenylalanine is a protected amino acid derivative widely utilized for its unique
combination of a temporary N-terminal protecting group (Boc) and a functionalizable bromine
atom on the phenyl ring.[1][2] This strategic design allows for its seamless integration into
peptide chains and subsequent chemical modifications.[1]
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Property Value Reference
CAS Number 62129-39-9 [31[4]
Molecular Formula C14H18BrNOa4 [3114]
Molecular Weight 344.20 g/mol [31[4]
Appearance White to off-white powder [5]

Purity >97% (HPLC) [1]

Melting Point 118 °C

Solubility Slightly soluble in water

Storage Store at room temperature

Stereochemistry

Available as both L- and D-

enantiomers

[1]

Synthesis of Boc-4-bromophenylalanine

The synthesis of Boc-4-bromophenylalanine is typically achieved through the protection of the

amino group of 4-bromophenylalanine with a tert-butyloxycarbonyl (Boc) group.

Experimental Protocol: Boc Protection of 4-
bromophenylalanine

Materials:

4-bromo-L-phenylalanine (or D-enantiomer)

Di-tert-butyl dicarbonate (Boc anhydride, Bocz0)

Dioxane

Water

Triethylamine (TEA) or Sodium Hydroxide (NaOH)
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o Ethyl acetate

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSQOa)

e Rotary evaporator

e Magnetic stirrer and stir bar

e Separatory funnel

Procedure:

 Dissolution: Dissolve 4-bromo-L-phenylalanine (1 equivalent) in a 1:1 mixture of dioxane and
water.

» Basification: Add triethylamine (or 1M NaOH) to the solution to adjust the pH to
approximately 9-10. This deprotonates the amino group, making it nucleophilic.

» Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.1
equivalents) portion-wise.

e Reaction: Allow the reaction to stir at room temperature for 2-4 hours, or until the reaction is
complete as monitored by Thin Layer Chromatography (TLC).

o Work-up:

o Concentrate the reaction mixture under reduced pressure using a rotary evaporator to
remove the dioxane.

o Wash the aqueous residue with ethyl acetate to remove any unreacted Boc anhydride.
o Acidify the aqueous layer to pH 2-3 with 1M HCI.

o Extract the product into ethyl acetate (3 x 50 mL).
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o Combine the organic layers and wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude Boc-4-bromo-L-phenylalanine can be purified by recrystallization or
column chromatography to obtain a white solid.
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Reactants

4-bromophenylalanine -
Protection

Di-tert-butyl dicarbonate (Boc20)

Products

Base (e.g., TEA) @ Boc-4-bromophenylalanine t-Butanol + CO2

Reaction Conditions

Dioxane/Water

Room Temperature
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Start with Resin-AA-Boc

Boc Deprotection

(TFA/DCM)

Neutralization
(DIEA/DCM)

Next Cycle

Amino Acid Coupling

(Boc-AA, Coupling Reagent)

Wash

Final Cycle

Final Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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